Cas no 111770-84-4 (5-Bromo-2-(2-phenylethynyl)pyridine)

• Product Name: 5-Bromo-2-(2-phenylethynyl)pyridine
• CAS No: 111770-84-4
• MF: C₁₃H₈BrN
• MW: 258.113322257996
• CID: 2882808
• PubChem ID: 16067786
• Update Time: 2025-04-21

5-Bromo-2-(2-phenylethynyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(2-phenylethynyl)pyridine
• 5-bromo-2-(phenylethynyl)pyridine
• 5-bromo-2-phenylethynyl-pyridine
• SCHEMBL10131004
• 111770-84-4
• XTKNEBHEQLAWHV-UHFFFAOYSA-N
• HS-3678
• 5-Bromo-2-(2-phenylethynyl)pyridine

• Inchi： 1S/C13H8BrN/c14-12-7-9-13(15-10-12)8-6-11-4-2-1-3-5-11/h1-5,7,9-10H
• InChI Key： XTKNEBHEQLAWHV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C#CC2C=CC=CC=2)C=C1

Computed Properties

• Exact Mass: 256.98401Da
• Monoisotopic Mass: 256.98401Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų